3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid
Overview
Description
3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid is a benzoic acid derivative . It has an empirical formula of C8H4BrF3O2 and a molecular weight of 269.02 . This compound is used in basic research applications .
Molecular Structure Analysis
The molecular structure of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid consists of a benzoic acid core with bromo, fluoro, and trifluoromethyl substituents . The InChI code for this compound is 1S/C8H3BrF4O2/c9-5-2-3(8(11,12)13)1-4(6(5)10)7(14)15/h1-2H,(H,14,15) .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid are not fully detailed in the available resources. It is known to be a solid at room temperature .Scientific Research Applications
- Application : It is used to cap oligothiophenes, which exhibit an inhibition of 0.22 µM on the membrane fusion between the virus and the endosome of host cells .
- Application : 3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid serves as a model compound for studying the solubility behavior of fluorinated molecules in supercritical fluids .
- Application : Researchers incorporate this compound into drug candidates to enhance bioavailability, metabolic stability, and binding affinity .
- Application : 3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid serves as a versatile building block in the synthesis of complex organic compounds .
- Application : Researchers explore the incorporation of this compound into polymers, liquid crystals, and other materials to modify their properties .
Influenza Fusion Inhibitor
Fluorination Studies
Medicinal Chemistry
Organic Synthesis
Materials Science
Agrochemicals
Safety and Hazards
Mechanism of Action
Target of Action
Benzoic acid derivatives are known to interact with various biological targets, including enzymes and receptors, depending on their specific functional groups .
Mode of Action
It’s known that benzoic acid derivatives can undergo various chemical reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the target molecules, potentially altering their function.
Biochemical Pathways
Benzoic acid derivatives are often used as building blocks in the synthesis of more complex molecules, suggesting they may play a role in various biochemical pathways .
Result of Action
The compound’s potential to participate in various chemical reactions suggests it could have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
3-bromo-2-fluoro-5-(trifluoromethyl)benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrF4O2/c9-5-2-3(8(11,12)13)1-4(6(5)10)7(14)15/h1-2H,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BECOJVSNSCGNHO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)O)F)Br)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrF4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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